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Compound of Interest

Compound Name: Cy7.5 maleimide

Cat. No.: B15556430 Get Quote

An In-Depth Technical Guide to the Proper Storage and Handling of Cy7.5 Maleimide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the storage,

handling, and application of Cy7.5 maleimide, a near-infrared (NIR) thiol-reactive fluorescent

dye. Adherence to these protocols is critical for ensuring the stability and reactivity of the dye,

leading to successful and reproducible bioconjugation outcomes in research and drug

development.

Chemical and Spectral Properties
Cy7.5 maleimide is a cyanine dye featuring a maleimide functional group that selectively

reacts with sulfhydryl (thiol) groups, commonly found in the cysteine residues of proteins and

peptides, to form a stable thioether bond. Its fluorescence in the near-infrared spectrum makes

it an ideal probe for in vivo imaging, leveraging the low absorbance of biological tissues in this

window.

Table 1: Spectral and Physical Properties of Cy7.5 Maleimide
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Property Value References

Excitation Maximum (λ_ex_) 788 nm

Emission Maximum (λ_em_) 808 nm [1][2]

Molar Extinction Coefficient (ε) ~223,000 M⁻¹cm⁻¹ [1][2]

Molecular Weight ~807.46 g/mol [1]

Solubility
Soluble in organic solvents

(DMSO, DMF)
[1][3]

Reactive Group Maleimide [4]

Reactivity
Thiol groups (e.g., cysteine

residues)
[4][5]

Storage and Stability
Proper storage is paramount to prevent the degradation of Cy7.5 maleimide, particularly the

hydrolysis of the reactive maleimide ring.

Solid Form
Table 2: Recommended Storage Conditions for Solid Cy7.5 Maleimide
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Parameter Condition Rationale References

Temperature -20°C

Minimizes degradation

over long-term

storage.

[1][4]

Light
In the dark (e.g., in an

amber vial)

Cyanine dyes are

photosensitive and

can photobleach.

[1][4]

Moisture
Desiccated

environment

The maleimide group

is susceptible to

hydrolysis.

[1][4]

Shelf Life

12 to 24 months

(when stored

correctly)

Ensures reactivity for

conjugation.
[1][4]

Transportation
Room temperature

(up to 3 weeks)

Acceptable for short

durations, but long-

term storage should

be at -20°C.

[1][4]

Stock Solutions
Once reconstituted, the dye is more susceptible to degradation.

Table 3: Storage of Reconstituted Cy7.5 Maleimide Stock Solutions
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Parameter Condition Rationale References

Solvent
Anhydrous DMSO or

DMF

Ensures dye is fully

solubilized and

minimizes hydrolysis

prior to use.

[6][7]

Temperature -20°C
Slows degradation in

solution.
[6][7]

Aliquoting Single-use aliquots

Avoids repeated

freeze-thaw cycles

which can degrade

the dye.

[7]

Shelf Life Up to 1 month

Long-term storage of

solutions is not

recommended; use

promptly.

[1][6][7]

Light/Moisture
Protect from light and

moisture

Prevents

photobleaching and

hydrolysis.

[7]

Handling and Safety Precautions
Cy7.5 maleimide and its parent compound, maleimide, require careful handling.

Personal Protective Equipment (PPE): Always wear gloves, a lab coat, and safety glasses.

Ventilation: Handle the solid powder and concentrated stock solutions in a well-ventilated

area or a chemical fume hood.[8][9]

Avoid Inhalation and Contact: Prevent inhalation of the powder and avoid contact with skin

and eyes.[9] In case of contact, rinse thoroughly with water.[10]

Disposal: Dispose of waste according to institutional and local regulations.[10]
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Preparation of Stock Solution
This protocol describes the reconstitution of solid Cy7.5 maleimide to create a concentrated

stock solution for labeling reactions.

Methodology:

Allow the vial of solid Cy7.5 maleimide to equilibrate to room temperature before opening to

prevent moisture condensation.

Add a sufficient volume of anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide

(DMF) to the vial to achieve a desired stock concentration, typically 10 mM.[6][7]

Vortex the vial briefly until the dye is completely dissolved.[6][11]

Centrifuge the vial briefly to collect the solution at the bottom.[11]

Protein Thiol-Labeling with Cy7.5 Maleimide
This protocol outlines the conjugation of Cy7.5 maleimide to sulfhydryl groups on a protein.

Logical Workflow for Protein Labeling
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Preparation

Reaction

Purification & Analysis

Prepare Protein in
Amine-Free Buffer

(pH 7.0-7.5)

Reduce Disulfide Bonds
(optional, with TCEP)

If necessary

Add Dye Stock to Protein
(10-20x molar excess)

Prepare 10 mM Dye
Stock in Anhydrous DMSO

Incubate (2h at RT or
overnight at 4°C, dark)

Remove Excess Dye
(Gel Filtration/Dialysis)

Characterize Conjugate
(Determine Degree of Labeling)

Store Conjugate Properly
(4°C short-term, -20°C long-term)

Click to download full resolution via product page

Caption: General workflow for protein conjugation with Cy7.5 maleimide.

Methodology:

Protein Preparation:

Dissolve or buffer exchange the protein into an amine-free buffer at a pH between 7.0 and

7.5 (e.g., PBS, HEPES).[5][6] The optimal pH for the maleimide-thiol reaction is 6.5-7.5.

[12]
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The recommended protein concentration is between 1-10 mg/mL.[5][6]

If the protein's cysteine residues are involved in disulfide bonds, they must be reduced.

Add a 10-100 fold molar excess of a reducing agent like TCEP (tris(2-

carboxyethyl)phosphine) and incubate for 20-30 minutes at room temperature.[5][6] TCEP

is preferred as it does not need to be removed before adding the maleimide dye.[13] If

DTT is used, it must be removed via dialysis or a desalting column prior to adding the dye.

[6][7]

Conjugation Reaction:

Add the freshly prepared Cy7.5 maleimide stock solution to the protein solution. A 10 to

20-fold molar excess of dye to protein is a common starting point.[6][13]

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.[6][13] Gently mix during incubation.

Purification of the Conjugate:

Remove the unreacted, excess dye from the labeled protein. Common methods include:

Gel Filtration/Size-Exclusion Chromatography: Use a desalting column (e.g., Sephadex

G-25 or Zeba™ Spin) to separate the larger protein-dye conjugate from the smaller, free

dye molecules.[6][7][14]

Dialysis: Dialyze the reaction mixture against a suitable buffer. This method is effective

but generally slower.[6]

Storage of the Conjugate:

Store the purified conjugate protected from light at 2-8°C for up to one week.[6]

For long-term storage (up to a year), add a stabilizing agent like BSA (5-10 mg/mL) and a

bacteriostatic agent like sodium azide (0.01-0.03%). For added stability, 50% glycerol can

be included, and the solution can be stored at -20°C.[6]

Factors Affecting Stability and Reactivity
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The stability of both the maleimide dye and the resulting thioether conjugate is highly

dependent on pH.

Thiol-Maleimide Reaction Mechanism

Reactants Reaction Conditions

Product

Protein-SH
(Thiol Group)

Cy7.5-S-Protein
(Stable Thioether Bond)

Michael Addition

Cy7.5-Maleimide pH 6.5 - 7.5

Click to download full resolution via product page

Caption: Michael addition reaction between a thiol and a maleimide.

Maleimide Hydrolysis
The maleimide ring is susceptible to hydrolysis, especially at pH values above 7.5, which opens

the ring to form a non-reactive maleamic acid derivative.[12] This renders the dye incapable of

reacting with thiol groups.

Table 4: Influence of pH on Maleimide Stability
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pH Stability
Consequence for
Reaction

References

< 6.5 High

Slower reaction rate

as the thiol is less

nucleophilic.

[15]

6.5 - 7.5 High

Optimal range for

specific and efficient

thiol conjugation.

[12][15]

> 7.5 Low

Increased rate of

maleimide ring

hydrolysis, reducing

labeling efficiency.

[12][16]

> 8.0 Very Low

Rapid decomposition

to non-reactive

maleamic acids.

[17]

Conjugate Stability
While the thioether bond formed is generally stable, the succinimide ring in the conjugate can

undergo a retro-Michael reaction, leading to dissociation of the dye. This process is less

favorable if the succinimide ring is first hydrolyzed (ring-opened).[18] This hydrolysis is favored

at a more basic pH (e.g., 8.5-9.0) after the initial conjugation is complete.[12] However, for

Cy7.5 conjugates, this post-conjugation step must be carefully optimized to avoid dye

degradation.

Signaling Pathway of Maleimide Instability
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Caption: Pathways of maleimide reactivity and instability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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